Cas no 262268-44-0 (3-(2-chloro-4-fluorophenyl)prop-2-enal)

• Product Name: 3-(2-chloro-4-fluorophenyl)prop-2-enal
• CAS No: 262268-44-0
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 6390795
• PubChem ID: 15466371
• Update Time: 2025-09-17

3-(2-chloro-4-fluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)prop-2-enal
• 3-(2-Chloro-4-fluorophenyl)acrylaldehyde
• SCHEMBL18345474
• SCHEMBL18345476
• 262268-44-0
• EN300-1968159
• AKOS006284858
• 2-Propenal, 3-(2-chloro-4-fluorophenyl)-, (2E)-

• Inchi： 1S/C9H6ClFO/c10-9-6-8(11)4-3-7(9)2-1-5-12/h1-6H/b2-1+
• InChI Key： QFOGQBURVXYBSQ-OWOJBTEDSA-N
• SMILES： C(=O)/C=C/C1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 184.0091207g/mol
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Melting Point: 83 °C
• Boiling Point: 278.5±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(2-chloro-4-fluorophenyl)prop-2-enal

Introduction to 3-(2-chloro-4-fluorophenyl)prop-2-enal (CAS No. 262268-44-0)

3-(2-chloro-4-fluorophenyl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 262268-44-0, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a reactive aldehyde group and a halogenated aromatic ring system, presents a versatile scaffold for the development of novel bioactive molecules. Its unique structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the design of molecules targeting neurological and inflammatory disorders.

The structural motif of 3-(2-chloro-4-fluorophenyl)prop-2-enal consists of a prop-2-enal moiety attached to a phenyl ring substituted with chlorine at the 2-position and fluorine at the 4-position. This specific arrangement of halogens introduces electronic and steric effects that can modulate the reactivity and binding affinity of the compound towards biological targets. The aldehyde functionality, in particular, serves as a crucial site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The presence of both chlorine and fluorine in 3-(2-chloro-4-fluorophenyl)prop-2-enal aligns with these trends, making it an attractive candidate for drug discovery initiatives. Studies have demonstrated that such halogenated aldehydes can exhibit potent activity against various disease-related pathways, including those implicated in cancer, neurodegeneration, and autoimmune diseases.

One of the most compelling aspects of 3-(2-chloro-4-fluorophenyl)prop-2-enal is its potential as a building block for the synthesis of small-molecule inhibitors. The aldehyde group can undergo condensation reactions with amino acids or other nucleophiles to form Schiff bases or imines, which can then be further functionalized to yield more complex structures. This flexibility allows chemists to explore diverse chemical spaces, increasing the likelihood of identifying molecules with optimal pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 3-(2-chloro-4-fluorophenyl)prop-2-enal. Molecular modeling techniques can predict how modifications to the core scaffold will affect interactions with biological targets, enabling researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach has accelerated the discovery process, reducing the time and resources required to bring new therapeutic agents to market.

The pharmaceutical industry has shown particular interest in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The aromatic aldehyde core of 3-(2-chloro-4-fluorophenyl)prop-2-enal shares structural similarities with known bioactive compounds that modulate neurotransmitter systems. Preliminary studies suggest that derivatives of this compound may interfere with pathological protein aggregation or enhance synaptic transmission, offering potential therapeutic benefits.

In addition to its applications in central nervous system (CNS) drug discovery, 3-(2-chloro-4-fluorophenyl)prop-2-enal has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many chronic diseases, including rheumatoid arthritis and cardiovascular disorders. By targeting inflammatory pathways, compounds derived from this scaffold could provide novel treatments for these conditions. Research has indicated that halogenated aldehydes can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 3-(2-chloro-4-fluorophenyl)prop-2-enal typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation of the phenyl ring followed by functionalization at the propenone position. Advances in synthetic methodologies have improved both yield and purity, making it more feasible to produce sufficient quantities for preclinical studies. Catalytic processes have also been employed to enhance efficiency and minimize waste generation.

Evaluation of 3-(2-chloro-4-fluorophenyl)prop-2-enal in vitro has revealed promising biological activity across multiple targets. For instance, derivatives have demonstrated inhibitory effects on kinases implicated in cancer progression, as well as antagonistic activity at G protein-coupled receptors (GPCRs). These findings underscore its potential as a lead compound for further development by medicinal chemists.

The safety profile of 3-(2-chloro-4-fluorophenyl)prop-2-enal is another critical consideration during drug development. While preliminary toxicity studies suggest moderate acute toxicity, long-term exposure risks must be thoroughly assessed before clinical translation. Collaborative efforts between synthetic chemists and toxicologists are essential to identify potential liabilities early in the discovery process.

Future directions for research on 3-(2-chloro-4-fluorophenyl)prop-2-enal include exploring its role in antibiotic resistance mechanisms. Fluorinated compounds are known to disrupt bacterial cell wall synthesis and metabolic pathways, offering hope for novel antibiotics targeting resistant strains. By incorporating this scaffold into antimicrobial agents, researchers may overcome existing therapeutic challenges associated with multidrug-resistant bacteria.

The growing emphasis on green chemistry principles also influences how 3-(2-chloro-4-fluorophenyl)prop-2-enal is synthesized and utilized. Sustainable practices aim to reduce reliance on hazardous reagents and improve atom economy during production processes. Such innovations not only minimize environmental impact but also enhance cost-effectiveness for pharmaceutical manufacturers.

In conclusion,3-(2-chloro-4-fluorophenyl)prop-2-enal (CAS No. 262268-44-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activity. Its incorporation into drug discovery pipelines holds promise for addressing unmet medical needs across various therapeutic areas while adhering to modern scientific standards for innovation and sustainability.